molecular formula C16H24O2 B8780899 Ethyl 2-(4-hexylphenyl)acetate

Ethyl 2-(4-hexylphenyl)acetate

Cat. No.: B8780899
M. Wt: 248.36 g/mol
InChI Key: DDTINRMDWRNWDP-UHFFFAOYSA-N
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Description

Ethyl 2-(4-hexylphenyl)acetate is a useful research compound. Its molecular formula is C16H24O2 and its molecular weight is 248.36 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C16H24O2

Molecular Weight

248.36 g/mol

IUPAC Name

ethyl 2-(4-hexylphenyl)acetate

InChI

InChI=1S/C16H24O2/c1-3-5-6-7-8-14-9-11-15(12-10-14)13-16(17)18-4-2/h9-12H,3-8,13H2,1-2H3

InChI Key

DDTINRMDWRNWDP-UHFFFAOYSA-N

Canonical SMILES

CCCCCCC1=CC=C(C=C1)CC(=O)OCC

Origin of Product

United States

Synthesis routes and methods

Procedure details

5.5 g (25 mmol) of 2-(4-hexylphenyl)acetic acid was dissolved in 11 mL of ethanol and mixed with 1.1 g (11.2 mmol) of sulfuric acid and stirred at 60° C. for 1 hour. The reaction was quenched with cold saturated aqueous sodium carbonate (100 ml), and the reaction solution was extracted with ethyl acetate. The organic layer was dried over anhydrous magnesium sulfate and filtered, and the filtrate was concentrated under reduced pressure to give 5.68 g of the desired product as a pale yellow oil.
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5.5 g
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11 mL
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1.1 g
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